1-(2,5-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one

• Molecular Formula: C11H9Cl2N3OS
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 1-(2,5-dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C11H9Cl2N3OS/c1-16-6-14-15-11(16)18-5-10(17)8-4-7(12)2-3-9(8)13/h2-4,6H,5H2,1H3
• InChI Key: OJWAYIUSSJOQNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)C2=C(C=CC(=C2)Cl)Cl

Description

This compound features a 2,5-dichlorophenyl ketone moiety linked via a sulfanyl bridge to a 4-methyl-4H-1,2,4-triazole ring. Its molecular formula is C₁₁H₉Cl₂N₃OS, with a molecular weight of 310.18 g/mol. Structural analogs often exhibit antifungal, antibacterial, or kinase-inhibitory activities due to these pharmacophores .

Comparison with Similar Compounds

Comparison with Structural Analogs

A systematic comparison of physicochemical and biological properties is presented below:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Weight	logP	Key Substituents	Biological Activity
1-(2,5-Dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one	310.18	~3.5*	2,5-dichlorophenyl, 4-methyltriazole	Antifungal (presumed)
1-(4-Chlorophenyl)-2-[(5-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one	373.86	3.95	4-chlorophenyl, 4-ethoxyphenyltriazole	Undisclosed (high logP suggests CNS penetration)
2-((4,5-Dimethyl-4H-1,2,4-triazol-3-yl)thio)-1-(1H-pyrrol-2-yl)ethan-1-one	236.27	~2.8	Dimethyltriazole, pyrrolyl	Not reported (structural simplicity)
1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol	255.22	1.2	Difluorophenyl, triazole-ethanol	Antifungal (ergosterol inhibition)

*Estimated based on dichlorophenyl and triazole contributions.

Key Observations :

Substituent Effects: Chlorine vs. Triazole Methylation: The 4-methyl group on the triazole (vs. unsubstituted or ethoxy-substituted triazoles) may reduce rotational freedom, favoring specific conformational interactions .

Biological Activity: Analogs with triazole-thioether linkages (e.g., benzimidazole-triazole hybrids) show antifungal activity via ergosterol biosynthesis inhibition . The dichlorophenyl derivative may exhibit stronger potency than fluorophenyl analogs due to increased hydrophobicity. Ethanol derivatives (e.g., 1-(2,4-difluorophenyl)-2-(triazolyl)ethanol) demonstrate reduced cytotoxicity compared to ketones, suggesting the ethanone moiety influences toxicity profiles .

Structural and Crystallographic Insights

• Conformational Polymorphism : Analogous compounds like 4-ethyl-5-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl]-4H-1,2,4-triazole-3(2H)-thione exhibit conformational polymorphism, impacting solubility and bioavailability. The dichlorophenyl analog may adopt distinct crystal forms due to steric and electronic differences .
• Synthesis: The target compound is likely synthesized via nucleophilic substitution between α-halogenated 2,5-dichlorophenyl ethanone and 4-methyl-1,2,4-triazole-3-thiol, similar to methods in .